1-Naphthalen-2-ylsulfonylbenzimidazole
Description
1-Naphthalen-2-ylsulfonylbenzimidazole is a benzimidazole derivative featuring a sulfonyl group (-SO₂-) linked to a naphthalen-2-yl substituent. The sulfonyl group enhances electron-withdrawing properties, while the naphthalene moiety contributes to lipophilicity and steric bulk, influencing both reactivity and biological interactions .
Properties
CAS No. |
93326-71-7 |
|---|---|
Molecular Formula |
C17H12N2O2S |
Molecular Weight |
308.4g/mol |
IUPAC Name |
1-naphthalen-2-ylsulfonylbenzimidazole |
InChI |
InChI=1S/C17H12N2O2S/c20-22(21,19-12-18-16-7-3-4-8-17(16)19)15-10-9-13-5-1-2-6-14(13)11-15/h1-12H |
InChI Key |
XBVZLEZLYUQFDX-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)N3C=NC4=CC=CC=C43 |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)N3C=NC4=CC=CC=C43 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
2.1 Substituent Position: Naphthalen-1-yl vs. Naphthalen-2-yl
- 1-(Naphthalen-1-ylmethyl)-1H-benzimidazol-2-amine (Compound 21) Synthesis: Prepared via nucleophilic substitution of 2-aminobenzimidazole with 1-(bromomethyl)naphthalene (55% yield) . Properties: Lower yield compared to the 2-yl analog, likely due to steric hindrance from the 1-position substitution on naphthalene. Purity >98% (LCMS/NMR) .
- 1-(Naphthalen-2-ylmethyl)-1H-benzimidazol-2-amine (Compound 22)
Key Insight : The 2-position on naphthalene facilitates higher synthetic efficiency, suggesting enhanced compatibility with benzimidazole ring formation.
2.2 Substituent Type: Sulfonyl vs. Thioether or Amine
- 2-[(1-Benzyl-1H-benzimidazol-2-yl)sulfanyl]-N′-[(E)-1-naphthylmethylene]acetohydrazide Structure: Contains a sulfanyl (-S-) linker instead of sulfonyl (-SO₂-).
- 1-Tosyl-2-[(1-tosyl-1H-benzimidazol-2-yl)methylsulfanyl]-1H-benzimidazole
Key Insight : Sulfonyl derivatives exhibit stronger electron-withdrawing effects, which may enhance stability and modulate enzyme inhibition compared to thioether or amine analogs.
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